Cas no 52406-22-1 (Butanoic acid, 3-oxo-,dodecyl ester)

• Product Name: Butanoic acid, 3-oxo-,dodecyl ester
• CAS No: 52406-22-1
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 370849
• PubChem ID: 104190
• Update Time: 2025-06-10

Butanoic acid, 3-oxo-,dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,dodecyl ester
• dodecyl acetoacetate
• AI3-02541
• dodecyl 3-oxobutanoate
• acetoacetic acid dodecyl ester
• KCHWKBCUPLJWJA-UHFFFAOYSA-N
• MFCD00071545
• NS00054166
• n-dodecyl acetoacetate
• lauryl acetoacetate
• dodecyl3-oxobutanoate
• Q21547110
• UNII-1BOB20B851
• DODECYL ALCOHOL, ACETOACETATE
• SCHEMBL649821
• DTXSID20966831
• A902563
• ACETOACETIC ACID, DODECYL ESTER
• EINECS 257-896-3
• Butanoic acid, 3-oxo-, dodecyl ester
• 1BOB20B851
• 52406-22-1
• AKOS024390800
• G65988

• Inchi： 1S/C16H30O3/c1-3-4-5-6-7-8-9-10-11-12-13-19-16(18)14-15(2)17/h3-14H2,1-2H3
• InChI Key： KCHWKBCUPLJWJA-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 270.2196
• Monoisotopic Mass: 270.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 0.922
• Boiling Point: 309.2°Cat760mmHg
• Flash Point: 126.8°C
• Refractive Index: 1.444
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Butanoic acid, 3-oxo-,dodecyl ester

Research Brief on Butanoic acid, 3-oxo-, dodecyl ester (CAS: 52406-22-1): Recent Advances and Applications in Chemical Biology and Medicine

Butanoic acid, 3-oxo-, dodecyl ester (CAS: 52406-22-1), also known as dodecyl 3-oxobutanoate, is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative of 3-oxobutanoic acid has recently garnered attention due to its potential applications in drug delivery, antimicrobial activity, and as a precursor in synthetic chemistry. This research brief synthesizes the latest findings on this compound, highlighting its molecular properties, biological activities, and emerging applications.

Recent studies have explored the physicochemical properties of Butanoic acid, 3-oxo-, dodecyl ester, emphasizing its amphiphilic nature, which makes it a promising candidate for drug delivery systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a solubilizing agent for hydrophobic drugs, enhancing bioavailability. The compound's long aliphatic chain (dodecyl group) contributes to its ability to integrate into lipid bilayers, facilitating membrane permeability—a critical factor in transdermal and intracellular delivery applications.

In antimicrobial research, Butanoic acid, 3-oxo-, dodecyl ester has shown inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus, as reported in a 2024 study in ACS Infectious Diseases. The mechanism appears linked to disruption of bacterial cell membranes, with minimal cytotoxicity to mammalian cells at effective concentrations. This selective toxicity profile suggests potential for development as a topical antimicrobial agent or as a component in medical device coatings.

From a synthetic chemistry perspective, the β-keto ester functionality of 52406-22-1 makes it a versatile building block. A 2023 Nature Communications paper detailed its use in Michael addition reactions to create complex molecular scaffolds for drug discovery. The dodecyl chain was found to improve solubility in organic media while maintaining reactivity at the active carbonyl center, offering advantages over shorter-chain analogs in certain synthetic applications.

Ongoing research is investigating the compound's potential in cancer therapeutics. Preliminary in vitro studies suggest that Butanoic acid, 3-oxo-, dodecyl ester may modulate cellular signaling pathways involved in apoptosis, particularly in breast cancer cell lines. While the exact mechanism remains under investigation, these findings position the compound as an interesting lead for further medicinal chemistry optimization.

In conclusion, Butanoic acid, 3-oxo-, dodecyl ester represents a multifunctional chemical entity with diverse applications spanning drug delivery, antimicrobial development, synthetic chemistry, and potentially oncology. Its unique structural features—combining a reactive β-keto ester with a lipophilic tail—offer distinct advantages that researchers are only beginning to fully exploit. Future directions likely include structure-activity relationship studies to optimize biological activity and the development of formulation strategies to maximize its therapeutic potential.